Therapeutic drug monitoring of immunotherapies with novel Affimer–NanoBiT sensor construct†
Sensors & Diagnostics Pub Date: 2023-11-01 DOI: 10.1039/D3SD00126A
Abstract
Concentration–therapeutic efficacy relationships have been observed for several therapeutic monoclonal antibodies (TmAb), where low circulating levels can result in ineffective treatment and high concentrations can cause adverse reactions. Rapid therapeutic drug monitoring (TDM) of TmAb drugs would provide the opportunity to adjust an individual patient's dosing regimen to improve treatment results. However, TDM for immunotherapies is currently limited to centralised testing methods with long sample-collection to result timeframes. Here, we show four point-of-care (PoC) TmAb biosensors by combining anti-idiotypic Affimer proteins and NanoBiT split luciferase technology at a molecular level to provide a platform for rapid quantification (<10 minutes) for four clinically relevant TmAb (rituximab, adalimumab, ipilimumab and trastuzumab). The rituximab sensor performed best with 4 pM limit of detection (LoD) and a quantifiable range between 8 pM–2 nM with neglectable matrix effects in serum up to 1%. After dilution of serum samples, the resulting quantifiable range for all four sensors falls within the clinically relevant range and compares favourably with the sensitivity and/or time-to-result of current ELISA standards. Further development of these sensors into a PoC test may improve treatment outcome and quality of life for patients receiving immunotherapy.
Recommended Literature
- [1] Measuring the relative concentration of particle populations using differential centrifugal sedimentation†
- [2] Control of physicochemical properties and catalytic activity of tris(2,2′-bipyridine)iron(ii) encapsulated within the zeolite Y cavity by alkaline earth metal cations
- [3] Adaptable Eu-containing polymeric films with dynamic control of mechanical properties in response to moisture†
- [4] Conformationally restricted pyrrolidines by intramolecular [2+2] photocycloaddition reactions†
- [5] A micromachined interface for airborne sample-to-liquid transfer and its application in a biosensor system†
- [6] White-light emitting surface-functionalized ZnSe quantum dots: europium complex-capped hybrid nanocrystal†
- [7] Synthesis and biological evaluation of phosphatidylinositol phosphate affinity probes†
- [8] New nanomaterials based on In12As12 cages: an ab initio bottom-up study
- [9] Front cover
- [10] Editorial
